Cas no 2171240-73-4 (2-(2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylpiperidin-2-ylacetic acid)

• Product Name: 2-(2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylpiperidin-2-ylacetic acid
• CAS No: 2171240-73-4
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6609513
• PubChem ID: 165569726
• Update Time: 2025-08-05

2-(2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylpiperidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylpiperidin-2-ylacetic acid
• 2171240-73-4
• 2-[(2R)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanoyl]piperidin-2-yl]acetic acid
• EN300-1580103

• Inchi： 1S/C27H32N2O5/c1-27(2,25(32)29-14-8-7-9-18(29)15-24(30)31)17-28-26(33)34-16-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h3-6,10-13,18,23H,7-9,14-17H2,1-2H3,(H,28,33)(H,30,31)/t18-/m1/s1
• InChI Key： SYYJTPHEMGQMDH-GOSISDBHSA-N
• SMILES： O=C(C(C)(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC[C@@H]1CC(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylpiperidin-2-ylacetic acid

2-(2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylpiperidin-2-ylacetic Acid

The compound CAS No: 2171240-73-4, also known as 2-(2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylpiperidin-2-ylacetic acid, is a highly specialized organic molecule with significant applications in the field of pharmaceutical chemistry and biotechnology. This compound is notable for its complex structure, which includes a piperidine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a chiral center at the 2-position of the piperidine moiety. The presence of these functional groups makes it a valuable intermediate in the synthesis of peptide-based drugs and other bioactive molecules.

Recent studies have highlighted the importance of chiral centers in drug design, particularly in enhancing the efficacy and reducing the side effects of therapeutic agents. The Fmoc group, a well-known protecting group in peptide synthesis, plays a critical role in controlling the reactivity of amino groups during the synthesis process. This compound's structure allows for precise control over stereochemistry, which is essential for producing enantiomerically pure compounds—a key requirement in modern drug development.

One of the most promising applications of this compound lies in its potential use as an intermediate in the synthesis of peptide-based vaccines and therapeutic proteins. Researchers have demonstrated that incorporating such chiral intermediates can significantly improve the stability and immunogenicity of peptide vaccines, making them more effective in preventing diseases such as cancer and infectious diseases. Additionally, its role in enzymatic catalysis has been explored, with findings suggesting that this compound could serve as a substrate for specific peptidases, further expanding its utility in biochemical research.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and stereochemistry. Key steps include the formation of the Fmoc group via nucleophilic acyl substitution and the stereoselective formation of the chiral piperidine center using advanced catalytic methods. The optimization of these steps has been a focus of recent research, with studies reporting improved yields and enantioselectivity through the use of novel catalysts and reaction conditions.

In terms of biological activity, this compound has shown potential as an inhibitor of certain proteolytic enzymes, which are implicated in various pathological conditions such as neurodegenerative diseases and inflammation. Preclinical studies have demonstrated that derivatives of this compound can modulate enzyme activity without causing significant cytotoxicity, making them promising candidates for further drug development.

From an analytical standpoint, the characterization of this compound relies heavily on advanced spectroscopic techniques such as NMR spectroscopy and mass spectrometry. These methods allow for precise determination of its molecular structure and stereochemistry, ensuring that it meets stringent quality control standards required for pharmaceutical applications.

In conclusion, CAS No: 2171240-73-4 represents a cutting-edge molecule with diverse applications in drug discovery and biotechnology. Its unique structure and functional groups make it an invaluable tool for researchers working on peptide-based therapeutics and enzymatic inhibitors. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in advancing modern medicine.